Cas no 544686-14-8 (4-Chlorobenzene-d4-sulfonamide)

4-Chlorobenzene-d4-sulfonamide is a deuterated analog of 4-chlorobenzenesulfonamide, where four hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. Its high isotopic purity and chemical stability make it valuable as an internal standard or tracer in quantitative studies, particularly in pharmaceutical and environmental research. The deuteration minimizes interference from protonated impurities, improving analytical accuracy. The compound retains the reactivity of its non-deuterated counterpart, enabling its use in synthetic applications where isotopic labeling is required for mechanistic or kinetic investigations.

4-Chlorobenzene-d4-sulfonamide structure

544686-14-8 structure

Product Name:4-Chlorobenzene-d4-sulfonamide

CAS No:544686-14-8

MF:C₆H₆ClNO₂S

MW:191.635339260101

CID:826126

Update Time:2026-04-29

4-Chlorobenzene-d4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Chlorobenzene-d4-sulfonamide

Computed Properties

Exact Mass: 195.00600

Experimental Properties

Melting Point: 137-140°C
PSA: 68.54000
LogP: 2.76850

4-Chlorobenzene-d4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C364512-25mg	4-Chlorobenzene-d4-sulfonamide	544686-14-8		25mg	$ 161.00	2023-09-08
TRC	C364512-250mg	4-Chlorobenzene-d4-sulfonamide	544686-14-8		250mg	$ 1206.00	2023-09-08